Cas no 72561-88-7 (3,6,9-Octadecatriene, (Z,Z,Z)-)

• Product Name: 3,6,9-Octadecatriene, (Z,Z,Z)-
• CAS No: 72561-88-7
• MF: C₁₈H₃₂
• MW: 248.446685791016
• CID: 543740
• PubChem ID: 53700773
• Update Time: 2025-04-19

3,6,9-Octadecatriene, (Z,Z,Z)- Chemical and Physical Properties

Names and Identifiers

• 3,6,9-Octadecatriene, (Z,Z,Z)-
• (Z,Z,Z)-3,6,9-Octadecatriene
• octadeca-3,6,9-triene
• Z3Z6Z9-18:Hy
• 3Z,6Z,9Z-Octadecatriene
• 72561-88-7
• LMFA11000167
• CHEBI:192941
• (3Z,6Z,9Z)-OCTADECA-3,6,9-TRIENE

• Inchi： 1S/C18H32/c1-3-5-7-9-11-13-15-17-18-16-14-12-10-8-6-4-2/h5,7,11,13,17-18H,3-4,6,8-10,12,14-16H2,1-2H3
• InChI Key： WTEJQXMWOMOBHJ-UHFFFAOYSA-N
• SMILES： C(CCCC=CCC=CCC=CCC)CCCC

Computed Properties

• Exact Mass: 248.25056
• Monoisotopic Mass: 248.250401021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• XLogP3: 7.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Olefins Acyclic olefins